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Compound of Interest

Compound Name: Tris(dimethylamino)antimony

Cat. No.: B3152151 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling highly reactive and hazardous materials like

Tris(dimethylamino)antimony. This guide provides essential, immediate safety and logistical

information, including detailed operational and disposal plans, to foster a secure research

environment. By adhering to these procedural, step-by-step guidelines, you can mitigate risks

and ensure the integrity of your work.

Critical Safety and Physical Properties
A thorough understanding of the inherent risks associated with Tris(dimethylamino)antimony
is the first step toward safe handling. This compound is a flammable liquid and vapor that

reacts violently with water. It is harmful if swallowed or inhaled, causes severe skin burns and

eye damage, and is toxic to aquatic life with long-lasting effects.[1][2][3] Always handle this

substance under an inert atmosphere in a cool, dry, and well-ventilated area, away from

sources of ignition.[4]

Quantitative data essential for safe handling and storage is summarized in the table below:
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Property Value

Molecular Formula C6H18N3Sb

Molecular Weight 253.99 g/mol [4]

Physical State Liquid[1]

Appearance Colorless liquid

Boiling Point 32 - 34 °C @ 45 mmHg

Specific Gravity 1.325

OSHA PEL (as Sb) 0.5 mg/m³ TWA[4]

UN Number 3399 (US DOT), 3398 (IMDG, IATA)

Hazard Class
4.3 (Substances which, in contact with water,

emit flammable gases)

Packing Group I

Operational Plan: A Step-by-Step Guide to Safe
Handling
Adherence to a strict operational protocol is crucial to minimize exposure and prevent

accidents. The following steps provide a comprehensive guide for handling

Tris(dimethylamino)antimony in a laboratory setting.

1. Pre-Operational Checks:

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with an

average face velocity of at least 100 feet per minute.[4]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[1]

Inert Atmosphere: Prepare and verify a dry, inert atmosphere (e.g., nitrogen or argon) for

handling the reagent.[4]
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Spill Kit: Ensure a spill kit containing a dry, non-combustible absorbent material (e.g., sand,

vermiculite, or diatomaceous earth) is available.[4] Do not use water or combustible

materials.

Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity

before use.

2. Required Personal Protective Equipment (PPE):

A multi-layered approach to PPE is mandatory to ensure comprehensive protection.

PPE Category Specification

Hand Protection

Wear two pairs of chemical-resistant gloves; an

inner nitrile glove and an outer, heavier-duty

glove such as neoprene or butyl rubber.[1] All

gloves must be inspected prior to use.[2]

Eye and Face Protection

Wear tightly fitting safety goggles and a face

shield (minimum 8-inch).[2] Contact lenses

should not be worn.[1]

Body Protection
Wear a flame-resistant lab coat over chemical-

resistant clothing or a chemical splash suit.[1][5]

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. For emergencies or situations

exceeding fume hood capacity, a NIOSH-

approved full-face supplied-air respirator is

required.[2]

3. Handling Procedure:

Inert Gas Handling: All transfers and manipulations of Tris(dimethylamino)antimony must

be performed under an inert atmosphere using appropriate techniques (e.g., Schlenk line or

glovebox).[2][4]

Spark-Proof Tools: Use only non-sparking tools to prevent ignition of flammable vapors.[1]
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Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1]

Controlled Dispensing: Use a syringe or cannula for transferring the liquid to minimize

exposure to air and moisture.

Avoid Incompatibilities: Keep the compound away from water, acids, alcohols, and oxidizing

agents.[1]

4. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all equipment that has come into contact with

Tris(dimethylamino)antimony using a non-aqueous solvent, followed by proper disposal of

the cleaning materials.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

outer surface and dispose of them as hazardous waste.[2]

Hygiene: Wash hands and other exposed areas with mild soap and water after completing

work and before leaving the laboratory.[1]

Disposal Plan: Managing
Tris(dimethylamino)antimony Waste
Proper disposal of Tris(dimethylamino)antimony and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Keep all Tris(dimethylamino)antimony waste, including unused product and contaminated

materials (e.g., gloves, absorbent pads, and disposable labware), separate from other waste

streams.[2]

2. Waste Container:

Use a designated, clearly labeled, and sealed container for all

Tris(dimethylamino)antimony waste.[4] The container must be kept in a cool, dry, and well-
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ventilated area, away from water and ignition sources.

3. Disposal Method:

Dispose of Tris(dimethylamino)antimony waste through a licensed hazardous waste

disposal company.[1][2] Do not attempt to neutralize or dispose of the waste down the drain.

[3]

Handle uncleaned containers as you would the product itself.[2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is vital.
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Emergency Situation Procedure

Skin Contact

Immediately remove all contaminated clothing.

[4] Wash the affected area with copious

amounts of water for at least 15 minutes.[2][4]

Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[2]

Inhalation

Move the individual to fresh air.[1][2] If not

breathing, give artificial respiration.[2] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[1][2] Seek immediate

medical attention.[2]

Spill

Evacuate the area and remove all ignition

sources.[1] Wearing appropriate PPE, cover the

spill with a dry, inert, non-combustible absorbent

material.[4] Collect the material using non-

sparking tools and place it in a sealed container

for disposal.[4] Do not allow the spill to enter

drains.[2]

Fire

Use a dry chemical, foam, or carbon dioxide

extinguisher.[1] DO NOT USE WATER.

Firefighters should wear full protective

equipment, including a self-contained breathing

apparatus.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical flow of operations for safely managing

Tris(dimethylamino)antimony in a laboratory environment.

Preparation Phase

Handling Phase

Disposal Phase

Emergency Response

Pre-Operational Checks
(Fume Hood, Emergency Equip.)

PPE Inspection

Handling in Inert Atmosphere

Post-Handling Procedures
(Decontamination, Hygiene)

Emergency Procedures
(Spill, Fire, Exposure)

If Incident Occurs

Waste Segregation

Licensed Waste Disposal
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Click to download full resolution via product page

Safe Handling and Disposal Workflow for Tris(dimethylamino)antimony.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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